1-methyl-N-[2-(3-methylpiperidin-1-yl)ethyl]pyrazole-4-carboxamide

• IUPAC Name: 1-methyl-N-[2-(3-methylpiperidin-1-yl)ethyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C13H22N4O/c1-11-4-3-6-17(9-11)7-5-14-13(18)12-8-15-16(2)10-12/h8,10-11H,3-7,9H2,1-2H3,(H,14,18)
• InChI Key: LUEBPVRCJFZUPM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)CCNC(=O)C2=CN(N=C2)C
• Molecular Formula: C13H22N4O
• Molecular Weight: 250.34 g/mol

Description

1-methyl-N-[2-(3-methylpiperidin-1-yl)ethyl]pyrazole-4-carboxamide, also known as A-836,339, is a highly potent and selective cannabinoid CB1 receptor antagonist. It has been extensively studied for its potential use in treating various neurological and psychiatric disorders, such as anxiety, depression, and addiction.

Mechanism of Action

1-methyl-N-[2-(3-methylpiperidin-1-yl)ethyl]pyrazole-4-carboxamide works by blocking the activity of the CB1 receptor, which is found in the brain and other parts of the body. The CB1 receptor is involved in various physiological processes, including appetite regulation, pain perception, and mood regulation.
Biochemical and Physiological Effects
1-methyl-N-[2-(3-methylpiperidin-1-yl)ethyl]pyrazole-4-carboxamide has been shown to reduce food intake and body weight in animal models of obesity. It has also been shown to reduce anxiety-like behaviors in animal models of anxiety. Additionally, 1-methyl-N-[2-(3-methylpiperidin-1-yl)ethyl]pyrazole-4-carboxamide has been shown to reduce drug-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

One advantage of using 1-methyl-N-[2-(3-methylpiperidin-1-yl)ethyl]pyrazole-4-carboxamide in lab experiments is its high potency and selectivity for the CB1 receptor. This allows researchers to more accurately study the role of the CB1 receptor in various physiological processes. One limitation of using 1-methyl-N-[2-(3-methylpiperidin-1-yl)ethyl]pyrazole-4-carboxamide in lab experiments is its potential for off-target effects, which can complicate data interpretation.

Future Directions

There are several potential future directions for research on 1-methyl-N-[2-(3-methylpiperidin-1-yl)ethyl]pyrazole-4-carboxamide. One area of interest is its potential use in treating metabolic disorders, such as diabetes and obesity. Another area of interest is its potential use in treating addiction and withdrawal symptoms. Additionally, further research is needed to fully understand the long-term effects of 1-methyl-N-[2-(3-methylpiperidin-1-yl)ethyl]pyrazole-4-carboxamide on the CB1 receptor and other physiological processes.

Synthesis Methods

The synthesis of 1-methyl-N-[2-(3-methylpiperidin-1-yl)ethyl]pyrazole-4-carboxamide involves a multi-step process that includes the reaction of 1-methylpyrazole-4-carboxylic acid with 3-methylpiperidin-1-amine to form the intermediate 1-methyl-N-[2-(3-methylpiperidin-1-yl)ethyl]pyrazole-4-carboxamide. This intermediate is then reacted with various reagents to produce the final product, 1-methyl-N-[2-(3-methylpiperidin-1-yl)ethyl]pyrazole-4-carboxamide.

Scientific Research Applications

1-methyl-N-[2-(3-methylpiperidin-1-yl)ethyl]pyrazole-4-carboxamide has been extensively studied for its potential use in treating various neurological and psychiatric disorders, such as anxiety, depression, and addiction. It has also been studied for its potential use in treating obesity and metabolic disorders.